Cas no 550369-97-6 (piperidin-4-yl N-methylcarbamate)

• Product Name: piperidin-4-yl N-methylcarbamate
• CAS No: 550369-97-6
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6295062
• PubChem ID: 22061290
• Update Time: 2025-06-25

piperidin-4-yl N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• piperidin-4-yl N-methylcarbamate
• 550369-97-6
• DTXSID001285089
• SCHEMBL5536422
• 4-Piperidinol, methylcarbamate (ester)
• AKOS020890352
• EN300-1240523

• Inchi： 1S/C7H14N2O2/c1-8-7(10)11-6-2-4-9-5-3-6/h6,9H,2-5H2,1H3,(H,8,10)
• InChI Key： NZRSUHUWIOYOOH-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.4Ų

Additional information on piperidin-4-yl N-methylcarbamate

Piperidin-4-yl N-methylcarbamate (CAS No. 550369-97-6): An Overview of Its Properties and Applications

Piperidin-4-yl N-methylcarbamate (CAS No. 550369-97-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-piperidinyl N-methylcarbamate, is characterized by its unique structural features, which include a piperidine ring and an N-methylcarbamate functional group. These characteristics contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of Piperidin-4-yl N-methylcarbamate is represented by the formula C₈H₁₅NO₂. The piperidine ring, a six-membered heterocyclic amine, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in π-stacking interactions. The N-methylcarbamate group, on the other hand, imparts additional functional versatility, making the compound suitable for a wide range of chemical modifications and derivatizations.

In recent years, Piperidin-4-yl N-methylcarbamate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Research has shown that Piperidin-4-yl N-methylcarbamate can interact with specific GPCRs, potentially modulating their activity and providing new avenues for drug discovery.

Beyond its potential as a GPCR modulator, Piperidin-4-yl N-methylcarbamate has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that Piperidin-4-yl N-methylcarbamate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property makes it an attractive candidate for the development of new therapeutic strategies for inflammatory diseases.

The synthetic accessibility of Piperidin-4-yl N-methylcarbamate further enhances its value in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-piperidone with methylamine followed by carbamylation using phosgene or other carbamoylating agents. These synthetic methods provide researchers with the flexibility to incorporate additional functional groups or modify existing ones, thereby expanding the scope of potential applications.

In addition to its direct therapeutic applications, Piperidin-4-yl N-methylcarbamate serves as a valuable building block in the synthesis of more complex molecules. Its reactivity and structural diversity make it an ideal starting material for the preparation of analogs with enhanced biological activity or improved pharmacokinetic properties. For instance, researchers have used Piperidin-4-yl N-methylcarbamate as a scaffold to develop novel inhibitors of protein kinases, enzymes that play critical roles in cell signaling pathways and are often dysregulated in cancer.

The safety profile of Piperidin-4-yl N-methylcarbamate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety results, with no significant toxicity observed at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, Piperidin-4-yl N-methylcarbamate (CAS No. 550369-97-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new therapeutic agents targeting GPCRs, inflammation, and other disease-related pathways. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses, highlighting its significance in the field of drug discovery.